Cas no 396721-50-9 (2-chloro-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide)

• Product Name: 2-chloro-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide
• CAS No: 396721-50-9
• MF: C₂₀H₁₇ClFN₃OS
• MW: 401.884885549545
• CID: 5762718
• PubChem ID: 3526331
• Update Time: 2025-06-14

2-chloro-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• SR-01000445155-1
• 2-chloro-N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide
• 2-chloro-N-[2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide
• F0778-0172
• SR-01000445155
• 2-chloro-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide
• 396721-50-9
• AKOS016364068
• STL278698
• Oprea1_677585
• 2-chloro-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-6-fluorobenzamide

• Inchi： 1S/C20H17ClFN3OS/c1-11-6-7-17(12(2)8-11)25-19(13-9-27-10-16(13)24-25)23-20(26)18-14(21)4-3-5-15(18)22/h3-8H,9-10H2,1-2H3,(H,23,26)
• InChI Key： YMPYUNREGKXORF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NC1=C2CSCC2=NN1C1C=CC(C)=CC=1C)=O)F

Computed Properties

• Exact Mass: 401.0764892g/mol
• Monoisotopic Mass: 401.0764892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-chloro-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide

Comprehensive Overview of 2-chloro-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide (CAS No. 396721-50-9)

The compound 2-chloro-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide (CAS No. 396721-50-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique thieno[3,4-c]pyrazole core, combined with a fluorobenzamide moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor, given its ability to modulate specific enzymatic pathways involved in cellular signaling.

One of the key features of 2-chloro-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide is its heterocyclic framework, which is known to enhance binding affinity to biological targets. The presence of both chloro and fluoro substituents further contributes to its pharmacological profile, potentially improving metabolic stability and bioavailability. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where researchers aim to optimize its efficacy and selectivity for specific therapeutic targets.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. 2-chloro-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide aligns with this trend, as its modular structure allows for systematic modifications to fine-tune its biological activity. For instance, its 2,4-dimethylphenyl group has been linked to improved target engagement in preclinical models, making it a valuable scaffold for further optimization.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in modern therapeutics. By targeting alternative pathways or allosteric sites, 2-chloro-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide could offer new strategies to overcome resistance mechanisms observed in diseases such as cancer and infectious disorders. This has led to a growing body of literature exploring its mechanism of action (MOA) and synergistic effects with existing drugs.

From a synthetic chemistry perspective, the preparation of 2-chloro-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide involves multi-step reactions, often requiring careful optimization of reaction conditions to achieve high yields and purity. The thieno[3,4-c]pyrazole ring system, in particular, poses synthetic challenges due to its fused heterocyclic nature. However, recent advancements in catalytic methods and green chemistry have streamlined its production, making it more accessible for research and development.

The compound's physicochemical properties, such as logP and aqueous solubility, are critical factors in its drug-likeness assessment. Computational modeling and in silico studies have been employed to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile, providing valuable insights for further development. These tools are increasingly integrated into the early stages of drug discovery to prioritize lead compounds like 2-chloro-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide.

In the context of intellectual property, 396721-50-9 has been the subject of several patents, highlighting its commercial potential. Pharmaceutical companies and academic institutions are actively investigating its applications, often in combination with other biologically active molecules to enhance therapeutic outcomes. This collaborative approach underscores the importance of interdisciplinary research in unlocking the full potential of such compounds.

Looking ahead, the future of 2-chloro-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-6-fluorobenzamide lies in its translation from bench to bedside. Clinical trials and translational research will be pivotal in determining its safety and efficacy in humans. As the scientific community continues to explore its multifaceted properties, this compound is poised to make significant contributions to the next generation of therapeutics.